Cas no 854700-38-2 (2-(4-Nitro-phenyl)-1H-imidazole-4-carboxylic acid ethylester)

• Product Name: 2-(4-Nitro-phenyl)-1H-imidazole-4-carboxylic acid ethylester
• CAS No: 854700-38-2
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• MDL: MFCD00218650
• CID: 1837920
• PubChem ID: 621489
• Update Time: 2025-05-21

2-(4-Nitro-phenyl)-1H-imidazole-4-carboxylic acid ethylester Chemical and Physical Properties

Names and Identifiers

• 2-(4-NITRO-PHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• 1316754-30-9
• CHEMBL2147757
• 854700-38-2
• AKOS024326790
• DA-34177
• Ethyl 5-(4-nitrophenyl)-1H-pyrazole-3-carboxylate
• Ethyl 5-[p-nitrophenyl]-pyrazole-3-carboxylate
• MFCD00218650
• XRUYCGGHAQQEFP-UHFFFAOYSA-N
• Ethyl 3-(4-nitrophenyl)-1H-pyrazole-5-carboxylate
• Ethyl 3-(4-nitrophenyl)-1H-pyrazole-5-carboxylate #
• 2-(4-Nitro-phenyl)-1H-imidazole-4-carboxylic acid ethylester

• MDL： MFCD00218650
• Inchi： 1S/C12H11N3O4/c1-2-19-12(16)11-7-10(13-14-11)8-3-5-9(6-4-8)15(17)18/h3-7H,2H2,1H3,(H,13,14)
• InChI Key： XRUYCGGHAQQEFP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C2C=CC(=CC=2)[N+](=O)[O-])=NN1)=O

Computed Properties

• Exact Mass: 261.07495584g/mol
• Monoisotopic Mass: 261.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų
• XLogP3: 2.3

Additional information on 2-(4-Nitro-phenyl)-1H-imidazole-4-carboxylic acid ethylester

Comprehensive Overview of 2-(4-Nitro-phenyl)-1H-imidazole-4-carboxylic acid ethylester (CAS No. 854700-38-2)

2-(4-Nitro-phenyl)-1H-imidazole-4-carboxylic acid ethylester, with the CAS number 854700-38-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the 4-nitro-phenyl group and the carboxylic acid ethylester moiety enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules.

In recent years, the demand for imidazole derivatives like 2-(4-Nitro-phenyl)-1H-imidazole-4-carboxylic acid ethylester has surged due to their relevance in medicinal chemistry. The compound's unique structure makes it a candidate for developing antimicrobial agents, anti-inflammatory drugs, and even anticancer therapies. Its nitro group contributes to its electron-withdrawing properties, which can influence the reactivity and stability of the molecule. This characteristic is particularly valuable in designing enzyme inhibitors and receptor modulators.

From a synthetic perspective, 2-(4-Nitro-phenyl)-1H-imidazole-4-carboxylic acid ethylester is often utilized in multistep organic synthesis. Its ester functionality allows for further derivatization, enabling chemists to explore a wide range of bioactive compounds. The compound's solubility in common organic solvents like dimethyl sulfoxide (DMSO) and ethanol facilitates its use in laboratory settings. Additionally, its melting point and stability under various conditions make it a reliable intermediate in pharmaceutical manufacturing.

The growing interest in sustainable chemistry has also highlighted the importance of compounds like 2-(4-Nitro-phenyl)-1H-imidazole-4-carboxylic acid ethylester. Researchers are exploring green synthesis methods to produce such molecules with minimal environmental impact. Questions like "How to optimize the synthesis of imidazole derivatives?" or "What are the latest applications of nitro-phenyl compounds in drug development?" are frequently searched in academic and industrial circles. These trends reflect the compound's relevance in addressing contemporary challenges in chemical innovation.

In the context of material science, 2-(4-Nitro-phenyl)-1H-imidazole-4-carboxylic acid ethylester has shown promise in the development of functional materials. Its aromatic and heterocyclic structure contributes to its potential use in organic electronics and photovoltaic devices. The compound's ability to interact with light-sensitive materials opens doors for applications in sensors and optoelectronic devices. As the demand for advanced materials grows, this compound is likely to play a pivotal role in future innovations.

For researchers and industry professionals, understanding the spectroscopic properties of 2-(4-Nitro-phenyl)-1H-imidazole-4-carboxylic acid ethylester is crucial. Techniques like nuclear magnetic resonance (NMR) and mass spectrometry (MS) are commonly employed to characterize its structure and purity. The compound's UV-Vis absorption profile is also of interest, particularly in studies related to photochemistry and molecular imaging. These analytical insights are essential for ensuring the compound's suitability in various applications.

In conclusion, 2-(4-Nitro-phenyl)-1H-imidazole-4-carboxylic acid ethylester (CAS No. 854700-38-2) is a versatile compound with broad implications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a valuable asset in drug discovery and chemical synthesis. As research continues to uncover new applications, this compound is poised to remain at the forefront of scientific innovation. For those seeking to explore its potential, staying updated with the latest synthetic protocols and applications is highly recommended.